Cas no 1021210-44-5 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1021210-44-5
• MF: C₂₁H₂₀N₂O₆S
• MW: 428.458304405212
• CID: 6153893
• PubChem ID: 25852458
• Update Time: 2025-06-24

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide
• AKOS024498323
• F5099-0374
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-2,5-dimethoxybenzenesulfonamide
• 1021210-44-5
• N-(1-(furan-2-carbonyl)indolin-6-yl)-2,5-dimethoxybenzenesulfonamide
• VU0635756-1

• Inchi： 1S/C21H20N2O6S/c1-27-16-7-8-18(28-2)20(13-16)30(25,26)22-15-6-5-14-9-10-23(17(14)12-15)21(24)19-4-3-11-29-19/h3-8,11-13,22H,9-10H2,1-2H3
• InChI Key： FIXRFCABIWJRRU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 428.10420754g/mol
• Monoisotopic Mass: 428.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2,5-dimethoxybenzene-1-sulfonamide

Introduction to N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2,5-dimethoxybenzene-1-sulfonamide and Its Significance in Modern Chemical Biology

N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1021210-44-5) represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its unique chemical properties. The synthesis and characterization of such compounds are pivotal in advancing our understanding of molecular interactions and their implications in therapeutic interventions.

The structural composition of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2,5-dimethoxybenzene-1-sulfonamide is a testament to the ingenuity of organic synthesis. The presence of a furan-2-carbonyl moiety linked to a 2,3-dihydro-1H-indol scaffold suggests a potential for significant biological activity. Furan derivatives are well-known for their role in various biological processes, while indole-based structures are frequently encountered in natural products and pharmacologically active compounds. The sulfonamide group further enhances the molecule's versatility, allowing for interactions with biological targets through hydrogen bonding and ionic interactions.

In recent years, there has been a surge in research focusing on the development of novel scaffolds that can serve as leads for drug discovery. The compound N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2,5-dimethoxybenzene-1-sulfonamide fits squarely within this paradigm. Its unique structural features make it an attractive candidate for further exploration in the context of enzyme inhibition and receptor binding studies. Specifically, the combination of the furan, dihydroindole, and sulfonamide moieties provides multiple sites for interaction with biological targets, thereby increasing the likelihood of discovering compounds with therapeutic potential.

The synthesis of N-[1-(furan-2-carbonyl-2,3-dihydro-1H-indol-6-yl)]-2,5-dimethoxybenzene-1-sulfonamide involves a series of well-established organic reactions that highlight the synthetic prowess required to construct such complex molecules. Key steps include the formation of the Esterification reaction between furan derivatives and indole intermediates leading to the formation of furan-substituted indoles., followed by sulfonamide formation via nucleophilic substitution or condensation reactions. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The pharmacological profile of N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide is under active investigation in several laboratories. Preliminary studies have suggested that this compound exhibits promising activity against various biological targets. For instance, its ability to modulate enzyme activity has been explored in models relevant to inflammation and pain management. The sulfonamide moiety is particularly noteworthy for its potential to interact with biological receptors and enzymes through multiple binding modes.

The dimethoxybenzene portion of the molecule adds another layer of complexity and functionality. Dimethoxybenzenes are known for their role as bioisosteres in drug design, where they can replace other functional groups while maintaining or enhancing biological activity. In the context of N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide, this moiety may contribute to solubility and metabolic stability, which are crucial factors for drug candidates.

In light of recent advancements in computational chemistry and molecular modeling techniques, virtual screening approaches have been increasingly employed to identify potential hits from large compound libraries. N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide represents an excellent candidate for such high-throughput screening (HTS) campaigns due to its unique structural features and predicted binding properties.

The potential applications of N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide extend beyond traditional therapeutic areas. Its structural motifs suggest utility in developing probes for biochemical assays and as starting points for derivative design aimed at improving pharmacokinetic properties. Additionally, the compound's novel scaffold may inspire new strategies for addressing unmet medical needs where existing treatments are limited or non-existent.

The synthesis and characterization efforts surrounding N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide also contribute valuable insights into synthetic methodologies that can be applied more broadly in medicinal chemistry. The development of efficient synthetic routes not only accelerates drug discovery but also fosters innovation within the chemical biology community by providing new tools and techniques for constructing complex molecules.

In conclusion, N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide (CAS No. 1021210-44) stands as a significant example of how intricate molecular structures can be leveraged to explore novel therapeutic avenues. Its unique combination of functional groups positions it as a promising lead compound for further pharmacological investigation. As research continues to uncover new applications and mechanisms underlying this molecule's biology-relevant interactions, it is likely that N-[1-(furan-substituted indole core structure )]-dimethoxybenzenesulfonamide will play an increasingly important role in both academic research endeavors as well as industrial drug development initiatives.